6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

• IUPAC Name: 2-chloro-6-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-11-3-1-2-10(12(11)13(17)18)7-4-8(15)6-9(16)5-7/h1-6,16H,(H,17,18)
• InChI Key: KNUXSKMTVJPMLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID40689398
• Molecular Weight: 266.65 g/mol
• CAS No.: 1261988-82-2

Description

6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid is an organic compound characterized by the presence of chloro, fluoro, and hydroxy functional groups attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can tolerate various functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the choice of solvents and reagents is optimized to ensure cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro and fluoro groups can be reduced under specific conditions.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group can yield a ketone, while nucleophilic substitution of the chloro group can introduce an amine group.

Scientific Research Applications

6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid involves its interaction with specific molecular targets. The chloro, fluoro, and hydroxy groups can form hydrogen bonds and other interactions with enzymes and receptors, potentially inhibiting their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-6-(3-fluoro-5-hydroxyphenyl)benzoic acid
• 4-Chlorobenzoic acid
• 3-Fluoro-4-hydroxybenzoic acid

Uniqueness

6-Chloro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid is unique due to the specific arrangement of its functional groups, which can result in distinct chemical and biological properties. For example, the presence of both chloro and fluoro groups can enhance its reactivity and binding affinity in certain reactions compared to similar compounds .